3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid
3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid
An intermediate of Ertapenem. Ertapenem is a carbapenem antibiotic.
Brand Name:
Vulcanchem
CAS No.:
202467-69-4
VCID:
VC0194136
InChI:
InChI=1S/C20H19N3O7S/c24-18(21-14-3-1-2-13(8-14)19(25)26)17-9-16(31)10-22(17)20(27)30-11-12-4-6-15(7-5-12)23(28)29/h1-8,16-17,31H,9-11H2,(H,21,24)(H,25,26)/t16-,17-/m0/s1
SMILES:
C1C(CN(C1C(=O)NC2=CC=CC(=C2)C(=O)O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])S
Molecular Formula:
C20H19N3O7S
Molecular Weight:
445.4 g/mol
3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid
CAS No.: 202467-69-4
Impurities
VCID: VC0194136
Molecular Formula: C20H19N3O7S
Molecular Weight: 445.4 g/mol
Purity: > 95%
| CAS No. | 202467-69-4 |
|---|---|
| Product Name | 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid |
| Molecular Formula | C20H19N3O7S |
| Molecular Weight | 445.4 g/mol |
| IUPAC Name | 3-[[(2S,4S)-1-[(4-nitrophenyl)methoxycarbonyl]-4-sulfanylpyrrolidine-2-carbonyl]amino]benzoic acid |
| Standard InChI | InChI=1S/C20H19N3O7S/c24-18(21-14-3-1-2-13(8-14)19(25)26)17-9-16(31)10-22(17)20(27)30-11-12-4-6-15(7-5-12)23(28)29/h1-8,16-17,31H,9-11H2,(H,21,24)(H,25,26)/t16-,17-/m0/s1 |
| Standard InChIKey | RTQKWWOSWDCUMA-IRXDYDNUSA-N |
| Isomeric SMILES | C1[C@@H](CN([C@@H]1C(=O)NC2=CC=CC(=C2)C(=O)O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])S |
| SMILES | C1C(CN(C1C(=O)NC2=CC=CC(=C2)C(=O)O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])S |
| Canonical SMILES | C1C(CN(C1C(=O)NC2=CC=CC(=C2)C(=O)O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])S |
| Appearance | Off-White Solid |
| Melting Point | >228 °C |
| Description | An intermediate of Ertapenem. Ertapenem is a carbapenem antibiotic. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-[[[(2S,4S)-1-(4-Nitrobenzyloxycarbonyl)-4-mercaptopyrrolidin-2-yl]carbonyl]amino]benzoic Acid; (2S-cis)-2-[[(3-Carboxyphenyl)amino]carbonyl]-4-mercapto-1-pyrrolidinecarboxylic Acid 1-[(4-Nitrophenyl)methyl] Ester; |
| PubChem Compound | 15409260 |
| Last Modified | Nov 11 2021 |
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